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Compound of Interest

Compound Name:
3-Cyanovinylcarbazole

phosphoramidite

Cat. No.: B15140440 Get Quote

This document provides immediate and essential safety protocols, handling procedures, and

disposal plans for 3-Cyanovinylcarbazole phosphoramidite (CNVK). It is intended for

researchers, scientists, and drug development professionals to ensure a safe laboratory

environment.

Hazard Identification and Personal Protective
Equipment (PPE)
3-Cyanovinylcarbazole phosphoramidite is a chemical that requires careful handling to

avoid potential health risks. While a specific Safety Data Sheet (SDS) for this compound is not

readily available, general safety precautions for phosphoramidites should be strictly followed.

Phosphoramidites are known to be harmful if swallowed, can cause skin and eye irritation, and

may lead to respiratory irritation.[1]

Quantitative Data Summary

Property Value Reference

CAS Number 1044273-24-6 [2]

Molecular Formula C₅₀H₅₃N₄O₆P [2]

Molecular Weight 836.95 g/mol [2]
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Recommended Personal Protective Equipment (PPE)

PPE Category Item Specifications

Eye/Face Protection Safety Goggles/Glasses

Use equipment tested and

approved under government

standards such as NIOSH

(US) or EN 166 (EU).[3][4]

Face Shield
Recommended when there is

a splash hazard.[3]

Skin Protection Chemical-Impermeable Gloves

Handle with nitrile gloves.

Inspect gloves prior to use and

dispose of contaminated

gloves properly.[3][5]

Laboratory Coat
A laboratory coat must be

worn.[3]

Respiratory Protection NIOSH-approved Respirator

Use if ventilation is inadequate

or dust is generated. An N95

or P1 type dust mask is

recommended.[3]

Self-contained Breathing

Apparatus

Necessary in case of fire or

major spills.[3]

Experimental Protocol: Safe Handling and Storage
Adherence to the following step-by-step procedures is crucial for minimizing exposure and

ensuring the integrity of the compound.

Handling Precautions:

Ventilation: Always handle 3-Cyanovinylcarbazole phosphoramidite in a well-ventilated

area, preferably within a certified chemical fume hood.[1][5]

Avoid Contact: Avoid contact with skin and eyes. Do not breathe dust, mist, gas, or vapors.

[5]
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Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly after

handling the compound.[3][5]

Ignition Sources: Use non-sparking tools and prevent fire caused by electrostatic discharge.

[5]

Storage Conditions:

Temperature: Store in a freezer at a temperature between -10°C and -30°C.[2]

Environment: Keep the container tightly sealed and store in a dry, well-ventilated area.[3][5]

Protect from moisture, air, heat, and light.[2][3]

Incompatibilities: Store away from oxidizing agents.[3][5]

Disposal Plan
Proper disposal of 3-Cyanovinylcarbazole phosphoramidite and its waste is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Collect all waste contaminated with the compound in a designated, properly labeled, and

sealed container.[3]

Do not dispose of the chemical into drains or the environment.[3]

Deactivation and Disposal Procedure:

A controlled deactivation process through hydrolysis is the primary method for the safe disposal

of phosphoramidite waste.[1] This process converts the reactive phosphoramidite to a less

reactive H-phosphonate species.[1]

Step-by-Step Deactivation Protocol:

This protocol is intended for small quantities of unused or expired solid waste or residues in

empty containers.[1]
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Preparation: Perform all operations within a certified chemical fume hood, wearing all

necessary PPE.

Dissolution:

For solid waste, carefully dissolve the phosphoramidite in a minimal amount of anhydrous

acetonitrile.[1]

For empty containers, rinse with a small volume of anhydrous acetonitrile to dissolve any

residue.[1]

Quenching/Hydrolysis: Slowly and with stirring, add the acetonitrile solution of the

phosphoramidite to a 5% aqueous solution of sodium bicarbonate.[1]

Reaction Time: Allow the mixture to stir at room temperature for at least 24 hours to ensure

complete hydrolysis.[1]

Waste Collection: Transfer the resulting aqueous mixture to a properly labeled hazardous

waste container designated for aqueous chemical waste.[1]

Final Disposal: The sealed hazardous waste container should be disposed of through your

institution's environmental health and safety (EHS) office or a licensed chemical waste

disposal contractor.[1]

Workflow Diagrams
Workflow for Safe Handling of 3-Cyanovinylcarbazole Phosphoramidite
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Caption: Workflow for the safe handling of 3-Cyanovinylcarbazole phosphoramidite.

Disposal Workflow for 3-Cyanovinylcarbazole Phosphoramidite Waste
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Caption: Step-by-step process for the safe disposal of phosphoramidite waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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